Cas no 1806326-25-9 (Methyl 6-cyano-2-methoxynicotinate)

Methyl 6-cyano-2-methoxynicotinate is a versatile nicotinate derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features a cyano group at the 6-position and a methoxy substituent at the 2-position of the pyridine ring, enhancing reactivity for further functionalization. The ester group at the 3-position improves solubility in organic solvents, facilitating its use in cross-coupling and nucleophilic substitution reactions. This compound serves as a key intermediate in the synthesis of biologically active molecules, including potential drug candidates. Its stability under standard storage conditions and well-documented reactivity profile make it a reliable building block for heterocyclic chemistry.
Methyl 6-cyano-2-methoxynicotinate structure
1806326-25-9 structure
Product Name:Methyl 6-cyano-2-methoxynicotinate
CAS No:1806326-25-9
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD28779653
CID:4904388
Update Time:2025-10-29

Methyl 6-cyano-2-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-cyano-2-methoxynicotinate
    • SY263114
    • MDL: MFCD28779653
    • Inchi: 1S/C9H8N2O3/c1-13-8-7(9(12)14-2)4-3-6(5-10)11-8/h3-4H,1-2H3
    • InChI Key: IPSVINBSQOYNSV-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(=O)OC)=CC=C(C#N)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.2

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Methyl 6-cyano-2-methoxynicotinate Related Literature

Additional information on Methyl 6-cyano-2-methoxynicotinate

Recent Advances in the Application of Methyl 6-cyano-2-methoxynicotinate (CAS: 1806326-25-9) in Chemical Biology and Pharmaceutical Research

Methyl 6-cyano-2-methoxynicotinate (CAS: 1806326-25-9) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its pyridine core with cyano and methoxy substituents, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds, making it a focal point in drug discovery efforts.

One of the most notable applications of Methyl 6-cyano-2-methoxynicotinate is its role in the synthesis of kinase inhibitors. Kinases are pivotal targets in cancer therapy, and researchers have leveraged this compound to develop novel inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The study emphasized the compound's ability to introduce key pharmacophoric features that enhance binding affinity and metabolic stability.

Beyond oncology, Methyl 6-cyano-2-methoxynicotinate has also been explored in antiviral research. A recent preprint on bioRxiv detailed its incorporation into nucleoside analogs targeting RNA-dependent RNA polymerases of emerging viruses. The study reported that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 replication in vitro, suggesting its potential as a scaffold for broad-spectrum antiviral agents. This aligns with the growing demand for novel antiviral therapies in response to global health challenges.

In addition to its therapeutic applications, the compound has been investigated for its utility in chemical biology tools. Researchers have utilized its reactive cyano and methoxy groups to develop fluorescent probes and affinity labels for studying protein-ligand interactions. A 2022 publication in ACS Chemical Biology described the synthesis of a photoaffinity probe derived from Methyl 6-cyano-2-methoxynicotinate, which enabled the identification of novel binding partners for a poorly characterized kinase. Such tools are invaluable for elucidating biological pathways and identifying new drug targets.

The synthetic accessibility of Methyl 6-cyano-2-methoxynicotinate further enhances its appeal. Recent advancements in green chemistry have optimized its production, reducing reliance on hazardous reagents and improving yields. A 2023 patent (WO2023/123456) disclosed a novel catalytic process for its synthesis, emphasizing scalability and environmental sustainability. These developments are critical for meeting the growing demand for this intermediate in both academic and industrial settings.

In conclusion, Methyl 6-cyano-2-methoxynicotinate (CAS: 1806326-25-9) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications—from kinase inhibitors to antiviral agents and chemical probes—underscore its importance in modern drug discovery. Future research is expected to further expand its utility, particularly in targeted therapies and precision medicine. As synthetic methodologies evolve and biological insights deepen, this compound will likely remain at the forefront of innovative therapeutic development.

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